Cas no 1805251-24-4 (2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride
• CAS No: 1805251-24-4
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4891565
• Update Time: 2025-06-13

2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO2/c1-15-4-2-3(7(9)14)5(12)6(13-4)8(10)11/h2,8H,1H3
• InChI Key： SATUBPIYECSCJQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C=C(N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride (CAS No. 1805251-24-4)

2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride (CAS No. 1805251-24-4) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with the growing demand for novel drug candidates and crop protection agents.

The compound's carbonyl chloride group offers exceptional reactivity, enabling efficient derivatization for further functionalization. This characteristic has sparked significant interest in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight the role of halogenated pyridines in addressing drug resistance, a critical challenge in modern therapeutics. As the pharmaceutical industry shifts toward precision medicine, compounds like 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride are gaining traction for their potential in targeted therapies.

From an industrial perspective, the demand for fluorinated building blocks has surged, driven by advancements in synthetic methodologies such as late-stage fluorination. The methoxy group in this compound further enhances its versatility, allowing for selective modifications under mild conditions. Environmental concerns and regulatory pressures have also prompted researchers to explore greener synthesis routes for such intermediates, with a focus on reducing hazardous byproducts and improving atom economy.

In agrochemical applications, iodo-substituted pyridines are recognized for their role in developing next-generation pesticides with lower environmental persistence. The compound's difluoromethyl moiety mimics hydrogen-bonding interactions, a strategy increasingly adopted to improve ligand-receptor binding in crop protection agents. With the global push toward sustainable agriculture, this compound aligns with the need for eco-friendly alternatives to traditional pesticides.

Analytical characterization of CAS No. 1805251-24-4 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to ensure purity and structural integrity. Quality control protocols are critical, given the compound's sensitivity to moisture and its role in high-value synthetic pathways. Storage recommendations often emphasize inert atmospheres and low temperatures to maintain stability.

The scientific community continues to investigate the broader applications of 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride, including its potential in material science for organic electronics. Its electron-withdrawing properties and planar structure make it a candidate for designing conductive polymers and light-emitting diodes (LEDs). As interdisciplinary research expands, this compound may bridge gaps between pharmaceuticals, agrochemicals, and advanced materials.

In summary, 2-(Difluoromethyl)-3-iodo-6-methoxypyridine-4-carbonyl chloride represents a multifaceted tool for modern chemistry. Its relevance to drug discovery, sustainable agriculture, and material innovation underscores its importance in addressing contemporary scientific and industrial challenges. Ongoing research will likely uncover new dimensions of its utility, solidifying its position as a cornerstone in synthetic chemistry.